Cas no 61226-73-1 (Brucein Q)

• Product Name: Brucein Q
• CAS No: 61226-73-1
• MF: C₂₉H₄₀O₁₈
• MW: 676.617111206055
• CID: 524163
• Update Time: 2024-03-01

Brucein Q Chemical and Physical Properties

Names and Identifiers

• Heptonic acid,6-deoxy-6-methyl-, (11b,12a,15b)-13,20-epoxy-1,6,11,12,14-pentahydroxy-21-methoxy-2,16,21-trioxopicras-3-en-15-ylester (9CI)
• 2H-3,11c-(Epoxymethano)phenanthro[10,1-bc]pyran,heptonic acid deriv.
• Bruceine Q
• Picrasane, heptonic acid deriv.
• CID 102276011
• Heptonic acid, 6-deoxy-6-methyl-, (11β,12α,15β)-13,20-epoxy-1,6,11,12,14-pentahydroxy-21-methoxy-2,16,21-trioxopicras-3-en-15-yl ester (9CI)
• Brucein Q

• Inchi： 1S/C29H40O18/c1-8-5-10(31)19(38)26(3)11(8)13(33)21-27-7-45-28(25(42)44-4,20(39)17(37)18(26)27)29(27,43)22(24(41)46-21)47-23(40)16(36)15(35)14(34)12(32)9(2)6-30/h5,9,11-22,30,32-39,43H,6-7H2,1-4H3/t9?,11-,12?,13?,14?,15?,16?,17-,18-,19?,20+,21-,22+,26+,27+,28+,29+/m1/s1
• InChI Key： MVKDGDNCVUTTJP-JOGBBCLOSA-N
• SMILES： O1C[C@@]23[C@H]4C([C@H]5C(C)=CC(C([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@]3([C@H](C(=O)O4)OC(C(C(C(C(C(C)CO)O)O)O)O)=O)O)O)O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1370
• Topological Polar Surface Area: 308

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 1022.2±65.0 °C(Predicted)
• pka: 9.94±0.70(Predicted)